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Compound of Interest

Compound Name: 1,8-Diiodooctane

Cat. No.: B1585395

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of 1,8-
diiodooctane, a halogenated hydrocarbon utilized in various chemical syntheses. Adherence
to these protocols is critical to mitigate risks and comply with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn. This includes chemical safety goggles, gloves, and a lab coat.[1][2]
All handling of 1,8-diiodooctane and its waste should be conducted in a well-ventilated area or
under a chemical fume hood to avoid inhalation of vapors.[2][3] In case of a spill, absorb the
material with an inert substance such as sand or vermiculite and collect it into a suitable,
labeled container for disposal.[1][2] Do not allow the chemical to enter drains or waterways, as
it may cause long-lasting harmful effects to aquatic life.[2]

Material Profile and Hazards

A clear understanding of the physical and chemical properties of 1,8-diiodooctane is
fundamental to its safe management.
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Property Value

Molecular Formula C8H1612

Molecular Weight 366.02 g/mol [4]

Appearance Clear to slightly brown/beige liquid[5][6]
Boiling Point 167-169 °C at 6 mmHg[7]

Density 1.84 g/mL at 25 °C[7]

Flash Point >110 °C (>230 °F)[1]

May cause long lasting harmful effects to
Hazards
aquatic life.[2] Light sensitive.[1][2]

Step-by-Step Disposal Protocol

The disposal of 1,8-diiodooctane is governed by regulations for halogenated organic
compounds. It must be treated as hazardous waste.[2][8]

1. Waste Segregation:

e |tis crucial to segregate waste containing 1,8-diiodooctane from non-halogenated chemical
waste streams.[9] Mixing halogenated and non-halogenated waste can lead to improper
disposal and increased disposal costs.[9]

o Collect all waste 1,8-diiodooctane, including contaminated materials (e.g., absorbent pads,
gloves), in a designated and clearly labeled waste container.

2. Container Selection and Labeling:

o Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass
bottle, with a secure, tight-fitting cap.[10]

e The container must be clearly labeled as "Hazardous Waste" and "Halogenated Organic
Waste."

e The label must also include the full chemical name: "1,8-Diiodooctane."
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3. Waste Accumulation and Storage:

» Store the waste container in a designated satellite accumulation area or a central hazardous
waste storage area.

e The storage area should be cool, dry, and well-ventilated, away from incompatible materials
such as strong oxidizing agents and strong bases.[1]

o Keep the container closed at all times, except when adding waste.
4. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

» Provide the EHS representative or contractor with an accurate description of the waste,
including its composition and volume.

» Follow all institutional and regulatory procedures for waste manifest and handover. Chemical
waste generators are responsible for ensuring complete and accurate classification of the
discarded chemical.[1]

5. Regulatory Compliance:

 All disposal activities must comply with local, state, and federal regulations.[8] In the United
States, the disposal of hazardous waste is regulated by the Environmental Protection
Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 1,8-diiodooctane.
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Waste Generation & Segregation

1,8-Diiodooctane Waste Generated

;

Is the waste mixed with non-halogenated solvents?

No

Segregate into Halogenated Waste Stream Segregate into appropriate waste stream

eatainerization & Labeling

Select appropriate, sealed container

;

Label container:
- Hazardous Waste
- Halogenated Organic Waste
- 1,8-Diiodooctane

Storage & Disposal

Store in designated, ventilated area

Contact EHS or licensed waste contractor

Complete waste manifest

Waste collected for proper disposal

Click to download full resolution via product page

Disposal Workflow for 1,8-Diiodooctane

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1585395?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By following these detailed procedures, laboratory personnel can ensure the safe and
compliant disposal of 1,8-diiodooctane, thereby fostering a secure research environment and
upholding their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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